lithium 3-hydroxypent-4-ynoate
Overview
Description
Lithium 3-hydroxypent-4-ynoate (LHP) is an organic compound that has been studied extensively for its potential applications in scientific research. It has a variety of uses, ranging from its ability to act as a catalyst in certain chemical reactions to its potential to be used as a drug for treating certain medical conditions. While the exact mechanism of action of LHP is not yet fully understood, its biochemical and physiological effects have been the subject of much research.
Scientific Research Applications
Lithium 3-hydroxypent-4-ynoate has been studied extensively for its potential applications in scientific research. Its ability to act as a catalyst in certain chemical reactions makes it useful as a reagent in organic synthesis. Additionally, it has been used as an inhibitor of the enzyme acetylcholinesterase, which has potential applications in the treatment of Alzheimer’s disease. Furthermore, lithium 3-hydroxypent-4-ynoate has been investigated for its potential to act as an anti-cancer agent, as well as for its potential to inhibit certain bacterial and fungal growth.
Mechanism of Action
The exact mechanism of action of lithium 3-hydroxypent-4-ynoate is not yet fully understood. However, research has suggested that it may act as an inhibitor of acetylcholinesterase, which is an enzyme involved in the breakdown of acetylcholine. It has also been suggested that it may act as an anti-cancer agent by targeting certain proteins involved in the regulation of cell growth and death.
Biochemical and Physiological Effects
The biochemical and physiological effects of lithium 3-hydroxypent-4-ynoate have been the subject of much research. Studies have suggested that it may have anti-inflammatory and anti-oxidant properties, which could have potential therapeutic applications in the treatment of certain medical conditions. It has also been suggested that it may have neuroprotective effects, which could be beneficial in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
Lithium 3-hydroxypent-4-ynoate has several advantages for use in laboratory experiments. It is relatively inexpensive, making it a cost-effective reagent. It is also highly soluble in water, making it easy to work with. However, it is important to note that there are some limitations to its use in laboratory experiments. It is not as stable as some other compounds, and it has a tendency to decompose when exposed to heat or light.
Future Directions
There are several potential future directions for the use of lithium 3-hydroxypent-4-ynoate in scientific research. One potential application is in the development of new drugs for the treatment of neurological disorders, such as Alzheimer’s disease and Parkinson’s disease. Additionally, it could be used to develop new anti-cancer agents, as well as to investigate new methods of controlling bacterial and fungal growth. Finally, further research could be conducted to better understand the mechanism of action of lithium 3-hydroxypent-4-ynoate and its biochemical and physiological effects.
Synthesis Methods
Lithium 3-hydroxypent-4-ynoate is synthesized through a process called the Wittig reaction. This reaction involves the coupling of an organic halide with a phosphonium salt, which is then treated with a base to form a ylide. The ylide then undergoes a reaction with an aldehyde to form a compound known as an oxaphosphetane. This oxaphosphetane is then treated with a base to form the desired product, lithium 3-hydroxypent-4-ynoate.
properties
| { "Design of the Synthesis Pathway": "The synthesis of lithium 3-hydroxypent-4-ynoate can be achieved through the reaction of 3-pentyn-1-ol with lithium hydroxide in anhydrous tetrahydrofuran (THF) solvent.", "Starting Materials": [ "3-pentyn-1-ol", "Lithium hydroxide", "Anhydrous tetrahydrofuran (THF)" ], "Reaction": [ "Step 1: Dissolve lithium hydroxide in anhydrous THF solvent.", "Step 2: Add 3-pentyn-1-ol to the reaction mixture and stir for several hours at room temperature.", "Step 3: Filter the reaction mixture to remove any unreacted lithium hydroxide.", "Step 4: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 5: Purify the crude product by recrystallization from a suitable solvent to obtain pure lithium 3-hydroxypent-4-ynoate." ] } | |
CAS RN |
2567496-03-9 |
Molecular Formula |
C5H5LiO3 |
Molecular Weight |
120 |
Purity |
91 |
Origin of Product |
United States |
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